Cas no 1286717-90-5 (3-(2-chlorophenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea)

• Product Name: 3-(2-chlorophenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea
• CAS No: 1286717-90-5
• MF: C₁₈H₁₆ClN₃O₂
• MW: 341.791543006897
• CID: 6469667
• PubChem ID: 52906820
• Update Time: 2025-06-07

3-(2-chlorophenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea
• 3-(2-chlorophenyl)-1-(furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)urea
• F5854-0817
• AKOS024522360
• 3-(2-chlorophenyl)-1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]urea
• 1286717-90-5
• VU0523828-1

• Inchi： 1S/C18H16ClN3O2/c19-16-8-1-2-9-17(16)21-18(23)22(13-15-7-5-11-24-15)12-14-6-3-4-10-20-14/h1-11H,12-13H2,(H,21,23)
• InChI Key： NOEXLTMGWGTMSG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(N(CC1C=CC=CN=1)CC1=CC=CO1)=O

Computed Properties

• Exact Mass: 341.0931045g/mol
• Monoisotopic Mass: 341.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-(2-chlorophenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea

Professional Introduction to Compound with CAS No 1286717-90-5 and Product Name: 3-(2-chlorophenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea

The compound with the CAS number 1286717-90-5 and the product name 3-(2-chlorophenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development. The molecular framework incorporates key functional groups that contribute to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

At the core of this compound's structure lies a urea moiety, which is a well-documented pharmacophore in medicinal chemistry. The presence of a chlorophenyl group at the 2-position and two distinct aryl groups—furan-2-yl and pyridin-2-yl—methylated at the urea nitrogen significantly influences its reactivity and biological activity. These structural elements are strategically positioned to interact with biological targets, suggesting a multifaceted role in modulating biological pathways.

Recent studies have highlighted the importance of urea derivatives in the development of small-molecule inhibitors. The 3-(2-chlorophenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea structure exemplifies how the integration of heterocyclic rings can enhance binding affinity and selectivity. The chlorophenyl group, in particular, has been shown to improve metabolic stability while maintaining potent interactions with target enzymes. This balance is crucial for optimizing drug-like properties, such as solubility, bioavailability, and pharmacokinetics.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward rational drug design. The use of computational modeling and high-throughput screening has enabled researchers to predict and validate the biological activity of such molecules. The furan-2-yl and pyridin-2-yl substituents are known to enhance interactions with proteins by forming hydrogen bonds and hydrophobic interactions. These features make the compound a promising candidate for further investigation in areas such as oncology, neurology, and anti-inflammatory therapies.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for derivative design. By modifying specific functional groups or introducing additional moieties, researchers can fine-tune its biological profile. For instance, replacing the chlorophenyl group with other aromatic rings or altering the substitution pattern on the urea moiety could lead to compounds with improved efficacy or reduced side effects. Such flexibility underscores the importance of structural diversity in drug discovery.

The synthesis of 3-(2-chlorophenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, are often employed to construct the desired framework efficiently. The purity and yield of the final product are critical factors that influence its suitability for further biological testing.

From a regulatory perspective, compounds like this must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies typically involve in vitro assays to assess cytotoxicity, enzyme inhibition, and interaction with biological targets. Additionally, animal models provide valuable insights into pharmacokinetic behavior and potential toxicological effects. These steps are essential for evaluating whether a compound progresses from laboratory research to human testing.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which new compounds are identified and optimized. Predictive models can identify promising scaffolds based on structural features similar to known active ingredients. This approach has already demonstrated success in identifying novel therapeutic agents with improved properties over existing drugs. The 3-(2-chlorophenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea compound exemplifies how computational tools can guide experimental design.

In conclusion, the compound with CAS number 1286717-90-5 represents a significant contribution to pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug development, offering potential applications across multiple therapeutic areas. As research continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs through innovative molecular design.